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Compound of Interest

Compound Name: 3,5-Xylenol, 2,4-dichloro-, acetate

Cat. No.: B3044012 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 2,4-dichloro-3,5-

dimethylphenyl acetate from its precursor, 2,4-dichloro-3,5-dimethylphenol (CAS Number 133-

53-9). The document details a robust experimental protocol, presents key data in a structured

format, and includes a visual representation of the synthesis workflow.

Introduction
2,4-Dichloro-3,5-dimethylphenyl acetate is the acetate ester derivative of the biocide 2,4-

dichloro-3,5-dimethylphenol. The acetylation of phenolic compounds is a fundamental

transformation in organic synthesis, often employed to protect the hydroxyl group, modify the

biological activity of the parent molecule, or facilitate further chemical transformations. This

guide outlines a highly efficient method for this conversion, adapted from established

procedures for the O-acylation of substituted phenols.

Physicochemical Data
A summary of the key physicochemical properties of the starting material and the final product

is provided in the table below for easy reference.
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Compound
Name

CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Key Properties

2,4-Dichloro-3,5-

dimethylphenol
133-53-9 C₈H₈Cl₂O 191.05

White to light

beige crystalline

powder.[1]

2,4-Dichloro-3,5-

dimethylphenyl

acetate

99421-62-2 C₁₀H₁₀Cl₂O₂ 233.09

IUPAC Name:

(2,4-dichloro-3,5-

dimethylphenyl)

acetate.

Synthesis Workflow
The synthesis of 2,4-dichloro-3,5-dimethylphenyl acetate is achieved through the O-acetylation

of 2,4-dichloro-3,5-dimethylphenol. A general and highly effective method involves the use of

an acyl chloride under phase-transfer catalysis (PTC) conditions. This approach is known for its

rapid reaction times and high yields.[2]
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2,4-Dichloro-3,5-dimethylphenol
(in 10% aq. NaOH)

2,4-Dichloro-3,5-dimethylphenyl Acetate

Reaction at 0°C

Acetyl Chloride
(in Dichloromethane)

Phase-Transfer Catalyst
(e.g., Tetrabutylammonium Chloride)

Catalysis

Work-up:
- Separation
- Extraction
- Washing
- Drying

Quenching

Purification:
- Evaporation

- (Optional) Column Chromatography

Crude Product

Pure Product
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Reactant & Reagent
Solution Preparation

Cooling to 0°C

Prerequisite

Reaction Initiation
(Mixing & Stirring)

Enables

Reaction Quenching
(Addition to Ice Water)

Leads to

Phase Separation &
Extraction

Allows for

Washing & Drying
of Organic Phase

Followed by

Solvent Removal

Precedes

Product Isolation
(Crude)

Yields

Optional Purification
(Chromatography)

Can be subjected to

Final Product

If sufficiently pure

Results in

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b3044012?utm_src=pdf-custom-synthesis
https://www.scribd.com/document/652134818/Poucher-s-Perfumes-Cosmetics-and-Soaps-Volume-1-the-Raw-Materials-of-Perfumery-PDFDrive
https://www.ingentaconnect.com/content/tandf/lsyc/2012/00000042/00000006/art00018?crawler=true
https://www.ingentaconnect.com/content/tandf/lsyc/2012/00000042/00000006/art00018?crawler=true
https://www.benchchem.com/product/b3044012#cas-number-133-53-9-acetate-derivative-synthesis
https://www.benchchem.com/product/b3044012#cas-number-133-53-9-acetate-derivative-synthesis
https://www.benchchem.com/product/b3044012#cas-number-133-53-9-acetate-derivative-synthesis
https://www.benchchem.com/product/b3044012#cas-number-133-53-9-acetate-derivative-synthesis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3044012?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3044012?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3044012?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

